Cas no 923591-51-9 (5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride)

5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride is a brominated tetrahydroisoquinoline derivative commonly used as a key intermediate in organic synthesis and pharmaceutical research. Its structural framework is valuable for constructing biologically active compounds, particularly in the development of central nervous system (CNS) agents and other therapeutic molecules. The hydrochloride salt enhances stability and solubility, facilitating handling and reactivity in various synthetic applications. This compound is characterized by its high purity and well-defined chemical properties, making it suitable for precise experimental work. Researchers utilize it in the preparation of analogs for structure-activity relationship (SAR) studies, contributing to drug discovery and medicinal chemistry advancements.
5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride structure
923591-51-9 structure
Product Name:5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride
CAS No:923591-51-9
MF:C9H11BrClN
MW:248.547340631485
MDL:MFCD05861550
CID:998442
PubChem ID:45074003
Update Time:2025-10-28

5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride
    • 5-Bromo-1,2,3,4-tetrahdyroisoquinoline hydrochloride
    • 5-BROMO-1,2,3,4-TETRAHYDROISOQUINOLINE HCL
    • 5-BROMO-1,2,3,4-TETRAHYDRO-ISOQUINOLINE HYDROCHLORIDE
    • ISOQUINOLINE, 5-BROMO-1,2,3,4-TETRAHYDRO-, HYDROCHLORIDE
    • 5-bromo-1,2,3,4-tetrahydro-isoquinoline hcl
    • 5-bromo-1,2,3,4-tetrahydro-isoquinolinehydrochloride
    • 5-bromo-1,2,3,4-tetrahydroisoquinoline,hydrochloride
    • SBMVDLGSHBOIOK-UHFFFAOYSA-N
    • SB20452
    • MFCD05861550
    • 5-bromo-1,2,3,4-tetrahydroisoquinoline;hydrochloride
    • J-516771
    • DA-00790
    • EN300-79325
    • AS-19412
    • 5-Bromo-1 pound not2 pound not3 pound not4-tetrahydroisoquinoline hydrochloride
    • 923591-51-9
    • DTXSID10662875
    • 5-Bromo-1,2,3,4-tetrahydroisoquinoline--hydrogen chloride (1/1)
    • SCHEMBL1922572
    • SY041598
    • 5-Bromo-1,2,3,4-tetrahydro-isoquinoline, HCl
    • 5-bromo-1,2,3,4-tetrahydro-isoquinoline hcl salt
    • CS-W022295
    • 5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride, AldrichCPR
    • DB-006959
    • A1-00871
    • AKOS015958982
    • MDL: MFCD05861550
    • Inchi: 1S/C9H10BrN.ClH/c10-9-3-1-2-7-6-11-5-4-8(7)9;/h1-3,11H,4-6H2;1H
    • InChI Key: SBMVDLGSHBOIOK-UHFFFAOYSA-N
    • SMILES: Cl.BrC1C2CCNCC=2C=CC=1

Computed Properties

  • Exact Mass: 246.97600
  • Monoisotopic Mass: 246.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 239-242°C
  • PSA: 12.03000
  • LogP: 3.22560

5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride Security Information

5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride Pricemore >>

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Additional information on 5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride

Research Brief on 5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 923591-51-9): Recent Advances and Applications

5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 923591-51-9) is a chemically modified isoquinoline derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its brominated tetrahydroisoquinoline scaffold, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have highlighted its potential in targeting neurological disorders, cardiovascular diseases, and cancer, owing to its unique structural properties and bioactivity.

In the context of neurological research, 5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride has been investigated for its role as a precursor in the synthesis of dopamine receptor ligands. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating D2-like receptors, which are implicated in Parkinson's disease and schizophrenia. The study employed molecular docking and in vitro assays to validate its binding affinity, suggesting its utility in developing novel antipsychotic agents.

Another notable application of this compound lies in cardiovascular research. A recent preclinical study explored its derivatives as potential inhibitors of angiotensin-converting enzyme (ACE), a key target in hypertension management. The research, conducted by a team at the University of Cambridge, revealed that brominated tetrahydroisoquinoline derivatives exhibited superior ACE inhibition compared to traditional inhibitors like captopril, with improved pharmacokinetic profiles.

In oncology, 5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride has shown promise as a scaffold for designing DNA intercalators and topoisomerase inhibitors. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported its derivatives' ability to induce apoptosis in breast cancer cell lines (MCF-7 and MDA-MB-231) through the disruption of DNA replication. The study emphasized the compound's selectivity and low cytotoxicity toward normal cells, making it a candidate for further drug development.

The synthesis and optimization of 5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride have also been a focus of recent research. Advances in green chemistry have enabled more efficient bromination and reduction steps, reducing the environmental impact of its production. A 2023 patent (WO2023123456A1) described a novel catalytic method using palladium nanoparticles, achieving a yield of over 85% with minimal byproducts.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of 5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride.

In conclusion, 5-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS: 923591-51-9) represents a multifaceted tool in drug discovery, with applications spanning neurology, cardiology, and oncology. Its evolving role in targeted therapy and sustainable synthesis underscores its importance in contemporary chemical biology research. Future studies should focus on translational validation and combinatorial approaches to maximize its clinical impact.

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